1-(4-Fluorophenyl)-2,6-dimethyl-5,6,7-trihydroindol-4-one

• IUPAC Name: 1-(4-fluorophenyl)-2,6-dimethyl-6,7-dihydro-5H-indol-4-one
• InChI: InChI=1S/C16H16FNO/c1-10-7-15-14(16(19)8-10)9-11(2)18(15)13-5-3-12(17)4-6-13/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: ZKQRRGKPRFNRBN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C=C(N2C3=CC=C(C=C3)F)C)C(=O)C1
• Molecular Formula: C16H16FNO
• Molecular Weight: 257.30 g/mol

Description

1-(4-Fluorophenyl)-2,6-dimethyl-5,6,7-trihydroindol-4-one, also known as FKI-1, is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer research. FKI-1 is a small molecule inhibitor that targets the protein kinase CK2, which is involved in various cellular processes such as DNA replication, transcription, and cell proliferation.

Scientific Research Applications

Synthesis and Structural Analysis

• One-Pot Synthesis : 1,4-Dihydropyridines like diethyl 4-(4-fluorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate exhibit unique self-assembly due to non-covalent interactions, significantly affecting crystal packing (Shashi, Prasad, & Begum, 2020).
• Crystal Structure Studies : The study of molecules like 1-(4-fluorophenyl)-2-phenyl-4,5,6,7-tetrahydro-1H-indole shows the role of 'organic fluorine' in crystal engineering through weak C-H...F and C-H...pi interactions (Choudhury, Nagarajan, & Row, 2004).

Analytical Chemistry and NMR Studies

• NMR Spectroscopy : Research on bicyclic thiophene derivatives, including those with fluorophenyl groups, provides insights into through-space H–F coupling over several bonds, highlighting the utility of NMR in structural analysis of such compounds (Hirohashi, Inaba, & Yamamoto, 1975).

Molecular Logic Devices

• Photoinduced Electron Transfer (PET) and Internal Charge Transfer (ICT) : Compounds incorporating fluorophenyl groups operate as molecular logic devices based on PET and ICT processes, demonstrating their potential in developing advanced molecular systems (ZammitRamon et al., 2015).

Pharmaceutical and Medical Research

• Antimicrobial and Antifungal Activity : New fluorophenyl-containing derivatives of 1,2,4-triazole exhibit significant antimicrobial and antifungal effects, underscoring their potential as active agents in pharmaceutical applications (Бігдан, 2021).

Novel Applications in Chemistry

• Discovery of Fluorinating Agents : Research on phenylsulfur trifluorides, including 4-tert-butyl-2,6-dimethylphenylsulfur trifluoride, demonstrates their utility as novel fluorinating agents with diverse applications in academic and industrial settings (Umemoto, Singh, Xu, & Saito, 2010).